Cas no 2229547-89-9 (2-(2-chloro-1,3-thiazol-5-yl)oxyacetic acid)

• Product Name: 2-(2-chloro-1,3-thiazol-5-yl)oxyacetic acid
• CAS No: 2229547-89-9
• MF: C₅H₄ClNO₃S
• MW: 193.608159065247
• CID: 6479098
• PubChem ID: 165636119
• Update Time: 2025-10-31

2-(2-chloro-1,3-thiazol-5-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-1,3-thiazol-5-yl)oxyacetic acid
• 2229547-89-9
• 2-[(2-chloro-1,3-thiazol-5-yl)oxy]acetic acid
• EN300-1995297

• Inchi： 1S/C5H4ClNO3S/c6-5-7-1-4(11-5)10-2-3(8)9/h1H,2H2,(H,8,9)
• InChI Key： WELRUKLSJMBNAW-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(OCC(=O)O)S1

Computed Properties

• Exact Mass: 192.9600419g/mol
• Monoisotopic Mass: 192.9600419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87.7Ų

Additional information on 2-(2-chloro-1,3-thiazol-5-yl)oxyacetic acid

Introduction to 2-(2-chloro-1,3-thiazol-5-yl)oxyacetic acid (CAS No: 2229547-89-9)

2-(2-chloro-1,3-thiazol-5-yl)oxyacetic acid, identified by the CAS number 2229547-89-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of oxyacetic acids, which are known for their diverse biological activities and potential applications in drug development. The structural framework of this molecule incorporates a thiazole ring, a heterocyclic structure that is widely recognized for its pharmacological significance, alongside a chlorinated substituent and an oxyacetic acid moiety. Such structural features contribute to its unique chemical properties and reactivity, making it a valuable scaffold for synthetic chemistry and medicinal innovation.

The thiazole core is a prominent motif in many bioactive molecules, including antibiotics, antivirals, and anticancer agents. Its presence in 2-(2-chloro-1,3-thiazol-5-yl)oxyacetic acid suggests potential interactions with biological targets such as enzymes and receptors. The chloro substituent at the 2-position of the thiazole ring further enhances the compound's electronic properties, influencing its binding affinity and metabolic stability. These characteristics make it an intriguing candidate for further exploration in drug discovery pipelines.

The oxyacetic acid functional group (-O-COOH) introduces both hydrophilic and hydrophobic regions into the molecule, which can modulate its solubility and bioavailability. This balance is critical for designing compounds that exhibit optimal pharmacokinetic profiles. In recent years, there has been growing interest in oxyacetic acid derivatives due to their reported activities in modulating metabolic pathways and inflammatory responses. For instance, studies have shown that certain oxyacetic acid compounds can influence glycolysis and lipid metabolism, making them relevant in the context of metabolic disorders.

Current research in the field of 2-(2-chloro-1,3-thiazol-5-yl)oxyacetic acid is focused on elucidating its biological mechanisms and exploring its therapeutic potential. Preliminary studies suggest that this compound may exhibit inhibitory effects on specific enzymes involved in cellular signaling pathways. The chloro-substituted thiazole moiety appears to play a key role in modulating these interactions, potentially leading to applications in treating conditions such as inflammation and neurodegeneration. Additionally, the oxyacetic acid group may contribute to its ability to interfere with pathogenic processes by affecting key metabolic enzymes.

The synthesis of 2-(2-chloro-1,3-thiazol-5-yl)oxyacetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the complex thiazole scaffold efficiently. The introduction of the chloro group at the 2-position of the thiazole ring is particularly challenging but crucial for achieving the desired biological activity. Recent advancements in synthetic chemistry have enabled more streamlined approaches to constructing such heterocyclic compounds, reducing reaction times and improving overall efficiency.

In terms of pharmacological evaluation, 2-(2-chloro-1,3-thiazol-5-yl)oxyacetic acid has been subjected to various in vitro assays to assess its potential therapeutic effects. These studies have highlighted its interaction with enzymes such as kinases and phosphodiesterases, which are pivotal in regulating cellular processes. The compound's ability to modulate these enzymes may translate into benefits for treating diseases characterized by dysregulated signaling pathways. Furthermore, its structural similarity to known bioactive molecules suggests that it could serve as a lead compound for developing novel therapeutics.

The chemical properties of 2-(2-chloro-1,3-thiazol-5-yl)oxyacetic acid, including its solubility profile and stability under different conditions, are also areas of active investigation. These properties are essential for determining its suitability for formulation into drug products and ensuring its efficacy upon administration. Computational modeling techniques have been increasingly utilized to predict these properties before experimental validation, thereby accelerating the drug discovery process.

Future directions in the study of CAS No: 2229547-89-9 include exploring its potential applications in precision medicine. By understanding how this compound interacts with specific genetic or environmental factors, researchers can develop targeted therapies that address individual patient needs more effectively. Additionally, investigating its mechanism of action at a molecular level will provide insights into how it affects cellular processes and could inspire new strategies for drug development.

The role of thiazole derivatives like 2-(2-chloro-1,3-thiazol-5-yl)oxyacetic acid in addressing global health challenges cannot be overstated. As drug-resistant pathogens emerge and chronic diseases continue to pose significant burdens on healthcare systems worldwide, innovative compounds like this one offer hope for new treatment options. By leveraging cutting-edge synthetic methods and interdisciplinary approaches involving chemistry, biology, and medicine, researchers are paving the way for next-generation therapeutics.

In conclusion,CAS No: 2229547-89-9, or 2-(2-chloro-1,3-thiazol-5-yloxyacetic acid, represents a promising area of research with significant implications for human health. Its unique structural features combined with preliminary biological activity make it an attractive candidate for further development. As our understanding of molecular mechanisms continues to evolve,thiazole-based compounds will undoubtedly play an increasingly important role in addressing complex diseases worldwide.